Cas no 1011476-56-4 (3-(4-Cyano-2-ethyl-6-methyl-phenyl)-propionic acid ethyl ester)
1011476-56-4 structure
Product Name:3-(4-Cyano-2-ethyl-6-methyl-phenyl)-propionic acid ethyl ester
CAS No:1011476-56-4
MF:C15H19NO2
MW:245.31686425209
CID:2151783
Update Time:2023-08-05
3-(4-Cyano-2-ethyl-6-methyl-phenyl)-propionic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-(4-cyano-2-ethyl-6-methyl-phenyl)-propionic acid ethyl ester
- MBBBFTUAPAUXNA-UHFFFAOYSA-N
- 3-(4-Cyano-2-ethyl-6-methyl-phenyl)-propionic acid ethyl ester
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- Inchi: 1S/C15H19NO2/c1-4-13-9-12(10-16)8-11(3)14(13)6-7-15(17)18-5-2/h8-9H,4-7H2,1-3H3
- InChI Key: MBBBFTUAPAUXNA-UHFFFAOYSA-N
- SMILES: O(CC)C(CCC1C(C)=CC(C#N)=CC=1CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 318
- Topological Polar Surface Area: 50.1
3-(4-Cyano-2-ethyl-6-methyl-phenyl)-propionic acid ethyl ester Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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